
Oxadixyl (CAS No. 77732-09-3): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxadixyl

Cat. No.: B1677826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxadixyl, with a CAS number of 77732-09-3, is a systemic fungicide belonging to the

phenylamide chemical class (FRAC MOA Group 4).[1] First introduced by Sandoz AG (now

Syngenta AG), it is recognized for its protective and curative action against a range of plant

pathogens, particularly Oomycetes.[2][3] This technical guide provides an in-depth overview of

Oxadixyl, consolidating key data on its chemical properties, mechanism of action, synthesis,

toxicological profile, and analytical procedures. It is intended to serve as a core resource for

professionals in research and development.

Chemical and Physical Properties
Oxadixyl is a colorless, crystalline solid.[3][4] Its fundamental physicochemical properties are

summarized below, providing essential data for experimental design and environmental fate

assessment.
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Property Value Reference(s)

CAS Registry Number 77732-09-3 [1]

IUPAC Name

2-methoxy-N-(2-oxo-1,3-

oxazolidin-3-yl)acet-2',6'-

xylidide

[1]

CAS Name

N-(2,6-dimethylphenyl)-2-

methoxy-N-(2-oxo-3-

oxazolidinyl)acetamide

[5]

Molecular Formula C₁₄H₁₈N₂O₄ [1]

Molecular Weight 278.30 g/mol [4]

Melting Point 104-105 °C [3][5]

Vapor Pressure (20 °C)
2 x 10⁻⁸ mmHg (approx. 2.67 x

10⁻⁶ Pa)
[4]

Water Solubility (25 °C) 3.4 g/L (3400 mg/L) [3][5]

Log P (Octanol-Water) 0.65 [6]

Solubility in Organic Solvents

(25 °C)

Acetone: 34.4% w/w Ethanol:

5.0% w/w DMSO: 39.0% w/w
[5]

Mechanism of Action
Oxadixyl is a site-specific fungicide that targets and disrupts nucleic acid synthesis in

susceptible fungi.[1] Its mode of action is the inhibition of ribosomal RNA (rRNA) synthesis

through the specific targeting of the RNA polymerase I enzyme complex.[7][8] This inhibition

prevents the production of ribosomes, which are essential for protein synthesis, ultimately

leading to the cessation of fungal growth and development.[9]

The fungicidal effect is particularly pronounced in developmental stages beyond the formation

of the primary haustorium, as earlier stages like zoospore release and germination can

proceed using existing ribosomes.[8] However, the inability to synthesize new proteins prevents

further colonization of the host tissue.
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Figure 1: Oxadixyl's Mechanism of Action
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Figure 2: General Mechanisms of Fungicide Resistance
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Figure 3: Generalized Synthesis Workflow for Oxadixyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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